Cas no 2413903-75-8 (tert-butyl N-2-(hydroxymethyl)-1,3-benzoxazol-5-ylcarbamate)

• Product Name: tert-butyl N-2-(hydroxymethyl)-1,3-benzoxazol-5-ylcarbamate
• CAS No: 2413903-75-8
• MF: C₁₃H₁₆N₂O₄
• MW: 264.277143478394
• CID: 5675990
• PubChem ID: 165768763
• Update Time: 2025-06-09

tert-butyl N-2-(hydroxymethyl)-1,3-benzoxazol-5-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[2-(hydroxymethyl)-1,3-benzoxazol-5-yl]carbamate
• 2413903-75-8
• EN300-26666059
• tert-butyl N-2-(hydroxymethyl)-1,3-benzoxazol-5-ylcarbamate

• Inchi： 1S/C13H16N2O4/c1-13(2,3)19-12(17)14-8-4-5-10-9(6-8)15-11(7-16)18-10/h4-6,16H,7H2,1-3H3,(H,14,17)
• InChI Key： KDFCAFLJRPBXNM-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC2=C(C=1)N=C(CO)O2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 264.11100700g/mol
• Monoisotopic Mass: 264.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-2-(hydroxymethyl)-1,3-benzoxazol-5-ylcarbamate

Introduction to Tert-butyl N-2-(hydroxymethyl)-1,3-benzoxazol-5-ylcarbamate (CAS No. 2413903-75-8)

Tert-butyl N-2-(hydroxymethyl)-1,3-benzoxazol-5-ylcarbamate, a compound with the chemical formula C₁₄H₁₇NO₄, is a derivative of benzoxazole that has garnered significant attention in the field of pharmaceutical research and development. This compound is characterized by its tert-butyl group and a N-2-(hydroxymethyl) substituent on the benzoxazole ring, which contributes to its unique chemical properties and potential biological activities. The CAS number 2413903-75-8 uniquely identifies this molecule, distinguishing it from other benzoxazole derivatives and facilitating its study in academic and industrial settings.

The benzoxazole core structure is a well-known scaffold in medicinal chemistry, often employed in the design of bioactive molecules due to its ability to interact with various biological targets. The presence of the hydroxymethyl group in Tert-butyl N-2-(hydroxymethyl)-1,3-benzoxazol-5-ylcarbamate introduces a hydrophilic moiety, which can enhance solubility and binding affinity in biological systems. Additionally, the tert-butyl group provides steric hindrance, potentially influencing the compound's pharmacokinetic profile and improving metabolic stability.

Recent research has highlighted the importance of benzoxazole derivatives in the development of novel therapeutic agents. Studies have demonstrated that benzoxazole-based compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific modifications present in Tert-butyl N-2-(hydroxymethyl)-1,3-benzoxazol-5-ylcarbamate make it a promising candidate for further investigation in these areas.

In particular, the N-2-(hydroxymethyl) group has been shown to enhance the binding affinity of benzoxazole derivatives to certain protein targets. This modification can lead to increased efficacy and reduced off-target effects, making such compounds more suitable for clinical applications. The tert-butyl group further contributes to this by stabilizing the molecule against degradation, ensuring prolonged activity in biological systems.

The synthesis of Tert-butyl N-2-(hydroxymethyl)-1,3-benzoxazol-5-ylcarbamate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the hydroxymethyl group necessitates careful handling to avoid unwanted side reactions, while the installation of the tert-butyl group often involves alkylation reactions that must be optimized for high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound with increasing efficiency, enabling more extensive pharmacological studies.

One of the most compelling aspects of Tert-butyl N-2-(hydroxymethyl)-1,3-benzoxazol-5-ylcarbamate is its potential as a lead compound for drug discovery. Researchers are exploring its interactions with various enzymes and receptors implicated in human diseases. Preliminary studies suggest that this compound may inhibit certain enzymes involved in inflammation and cancer progression. These findings are particularly exciting given the growing interest in targeting these pathways for therapeutic intervention.

The benzoxazole core is known to exhibit significant flexibility, allowing for diverse structural modifications that can fine-tune biological activity. In Tert-butyl N-2-(hydroxymethyl)-1,3-benzoxazol-5-ylcarbamate, the combination of these substituents creates a molecule with unique properties that may be exploited for drug development. The tert-butyl group can serve as a handle for further derivatization, enabling chemists to generate libraries of related compounds for high-throughput screening.

Moreover, the hydrophilic nature of the N-2-(hydroxymethyl) group enhances solubility, which is crucial for oral bioavailability and intravenous administration. This property makes Tert-butyl N-2-(hydroxymethyl)-1,3-benzoxazol-5-ylcarbamate an attractive candidate for formulation into various dosage forms. Pharmaceutical companies are increasingly focusing on developing drugs with improved solubility profiles to enhance patient compliance and therapeutic outcomes.

The potential applications of Tert-butyl N-2-(hydroxymethyl)-1,3-benzoxazol-5-ylcarbamate extend beyond traditional pharmaceuticals. Researchers are also investigating its use in agrochemicals and specialty chemicals where its unique properties may provide advantages over existing compounds. For instance, benzoxazole derivatives have shown promise as herbicides and fungicides due to their ability to disrupt essential biological processes in plants and fungi.

In conclusion, Tert-butyl N-2-(hydroxymethyl)-1,3-benzoxazol-5-ylcarbamate (CAS No. 2413903-75-8) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features—particularly the tert-butyl group and the N-2-(hydroxymethyl) substituent—make it an attractive candidate for further investigation into various therapeutic areas. As synthetic methodologies continue to improve and our understanding of biological targets deepens, compounds like Tert-butyl N-2-(hydroxymethyl)-1,3-benzoxazol-5-ylylcarbamate are poised to play a crucial role in the discovery of novel drugs that address unmet medical needs.